Cas no 391900-70-2 (Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-)
![Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- structure](https://www.kuujia.com/scimg/cas/391900-70-2x500.png)
391900-70-2 structure
Product name:Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-
CAS No:391900-70-2
MF:C16H17NO
MW:239.312284231186
CID:1498354
Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-
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- Inchi: 1S/C16H17NO/c1-16(2,3)14-10-9-13(11-17-14)15(18)12-7-5-4-6-8-12/h4-11H,1-3H3
- InChI Key: PFCAPHYYRGUTKM-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(C(C)(C)C)N=C1)(C1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 239.13111
Experimental Properties
- Density: 1.052±0.06 g/cm3(Predicted)
- Boiling Point: 356.4±30.0 °C(Predicted)
- PSA: 29.96
- pka: 3.73±0.10(Predicted)
Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- Related Literature
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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3. Book reviews
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
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